Cas no 1185310-06-8 (4-Amino-3-(methoxy-d3)-bromobenzene)

• Product Name: 4-Amino-3-(methoxy-d3)-bromobenzene
• CAS No: 1185310-06-8
• MF: C₇H₅D₃BrNO
• MW: 205.07
• CID: 5143133
• PubChem ID: 45785214
• Update Time: 2025-05-23

4-Amino-3-(methoxy-d3)-bromobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(methoxy-d3)-bromobenzene
• F92400
• AKOS015944901
• 1185310-06-8

• Inchi： 1S/C7H8BrNO/c1-10-7-4-5(8)2-3-6(7)9/h2-4H,9H2,1H3/i1D3
• InChI Key： WRFYIYOXJWKONR-FIBGUPNXSA-N
• SMILES： C1(Br)=CC=C(N)C(OC([2H])([2H])[2H])=C1

Computed Properties

• Exact Mass: 203.99776g/mol
• Monoisotopic Mass: 203.99776g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Amino-3-(methoxy-d3)-bromobenzene

Recent Advances in the Application of 4-Amino-3-(methoxy-d3)-bromobenzene (CAS: 1185310-06-8) in Chemical Biology and Pharmaceutical Research

4-Amino-3-(methoxy-d3)-bromobenzene (CAS: 1185310-06-8) is a deuterated aromatic compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its amino and bromo functional groups, along with a deuterated methoxy moiety, serves as a versatile building block in the synthesis of complex molecules. Its unique isotopic labeling makes it particularly valuable in pharmacokinetic studies, metabolic pathway analysis, and drug discovery applications.

Recent studies have highlighted the role of 4-Amino-3-(methoxy-d3)-bromobenzene in the development of novel pharmaceuticals, especially in the context of targeted drug delivery and imaging agents. The deuterium substitution in the methoxy group enhances the metabolic stability of the compound, thereby improving its utility in tracer studies. Researchers have successfully incorporated this compound into various drug candidates, leveraging its bromo group for further functionalization through cross-coupling reactions.

One of the most notable applications of 4-Amino-3-(methoxy-d3)-bromobenzene is in the synthesis of positron emission tomography (PET) radiotracers. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the preparation of deuterated analogs of dopamine receptor ligands. The study reported improved in vivo stability and prolonged half-life of the deuterated tracers compared to their non-deuterated counterparts, highlighting the compound's potential in neuroimaging applications.

In addition to imaging applications, 4-Amino-3-(methoxy-d3)-bromobenzene has been employed in the development of kinase inhibitors. A recent patent application (WO2023056789) describes its incorporation into a series of Bruton's tyrosine kinase (BTK) inhibitors, where the deuterium labeling was found to significantly reduce metabolic clearance in preclinical models. This finding suggests that the compound could play a crucial role in optimizing the pharmacokinetic profiles of next-generation kinase inhibitors.

The synthetic versatility of 4-Amino-3-(methoxy-d3)-bromobenzene has also been demonstrated in materials science applications. Researchers at MIT recently reported its use as a precursor for the synthesis of deuterated organic semiconductors (Advanced Materials, 2023). The compound's ability to introduce deuterium atoms at specific positions in conjugated polymers has opened new avenues for studying charge transport mechanisms in organic electronic devices.

Despite these promising developments, challenges remain in the large-scale production and purification of 4-Amino-3-(methoxy-d3)-bromobenzene. Recent advancements in continuous flow chemistry have shown potential for addressing these challenges, with several groups reporting improved yields and purity through optimized reaction conditions. The growing demand for deuterated compounds in pharmaceutical research is likely to drive further innovation in the synthesis and application of this valuable building block.

Looking forward, the unique properties of 4-Amino-3-(methoxy-d3)-bromobenzene position it as a key player in the development of next-generation pharmaceuticals and diagnostic tools. Its combination of synthetic accessibility, isotopic labeling, and functional group diversity makes it particularly valuable for researchers working at the interface of chemistry and biology. As the field continues to evolve, we anticipate seeing more creative applications of this compound in drug discovery and development pipelines.